1,1-Dimethyl-2-(3-pyridylmethyl)hydrazine

• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1,1-dimethyl-2-(pyridin-3-ylmethyl)hydrazine
• InChI: InChI=1S/C8H13N3/c1-11(2)10-7-8-4-3-5-9-6-8/h3-6,10H,7H2,1-2H3
• InChI Key: GQHSZFGAJAKIDD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)NCC1=CN=CC=C1

Description

1,1-Dimethyl-2-(3-pyridylmethyl)hydrazine is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100 ml of dry ethyl ether was suspended 4.6 g of lithium aluminum hydride and with stirring in a nitrogen gas stream, a solution of 12.0 g of 1,1-dimethyl-2-(3-pyridylmethylidene)hydrazine in 50 ml of dry ethyl ether was added dropwise. The mixture was refluxed for 5 hours and, then, cooled (5° C.) and with stirring, 5 ml of water, 5 ml of 20% aqueous sodium hydroxide and 15 ml of water were added dropwise in succession. The insoluble matter was filtered off, the filtrate was concentrated, and the residue was purified by silica gel column chromatography (eluent: chloroformethanol=10:1). The resulting oil was distilled under reduced pressure to give 2.5 g of the title compound as a yellow oil.